Cas no 2320148-27-2 (2-(1-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide)

• Product Name: 2-(1-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide
• CAS No: 2320148-27-2
• MF: C₁₄H₁₉N₇O
• MW: 301.346961259842
• CID: 5327047
• Update Time: 2025-05-17

2-(1-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)(methyl)amino)acetamide
• 2-[[1-(3-cyclopropyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-methylamino]acetamide
• 2-(1-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide

• Inchi： 1S/C14H19N7O/c1-19(8-11(15)22)10-6-20(7-10)13-5-4-12-16-17-14(9-2-3-9)21(12)18-13/h4-5,9-10H,2-3,6-8H2,1H3,(H2,15,22)
• InChI Key： DVDUMDRLUGMBJN-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1CN(C2C=CC3=NN=C(C4CC4)N3N=2)C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 437
• XLogP3: -0.4
• Topological Polar Surface Area: 92.6

Additional information on 2-(1-{3-cyclopropyl-1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide

Comprehensive Overview of 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide (CAS No. 2320148-27-2)

In the rapidly evolving field of medicinal chemistry, 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide (CAS No. 2320148-27-2) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyridazine core and azetidine moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the pharmacological properties it may exhibit.

The chemical structure of 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide features a cyclopropyl group attached to a triazolopyridazine ring, which is further linked to an azetidine scaffold. This combination of heterocycles is known to enhance bioavailability and binding affinity to biological targets, making it a promising candidate for therapeutic applications. The presence of the aminoacetamide group adds to its versatility, allowing for potential interactions with various enzymes and receptors.

Recent trends in pharmaceutical research highlight a growing interest in small molecule inhibitors and kinase modulators, areas where 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide could play a pivotal role. Its triazolopyridazine core is structurally similar to other compounds that have shown efficacy in targeting protein kinases, which are critical in regulating cellular processes. This has led to speculation about its potential use in treating conditions such as inflammatory diseases and cancer.

From a synthetic chemistry perspective, the preparation of 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide involves multi-step reactions, including cyclization and functional group transformations. The cyclopropyl group is often introduced to improve metabolic stability, while the azetidine ring contributes to the molecule's rigidity and pharmacokinetic properties. These synthetic challenges have spurred innovation in organic synthesis methodologies, making this compound a subject of academic and industrial research.

The pharmacological potential of 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide is further underscored by its resemblance to known drug-like molecules. Its lipophilicity and molecular weight fall within the desirable ranges for oral bioavailability, a key consideration in drug design. Additionally, its heterocyclic framework is conducive to forming hydrogen bonds and other non-covalent interactions, which are essential for target engagement and selectivity.

In the context of market dynamics, the demand for novel therapeutic agents is driving investment in compounds like 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide. Pharmaceutical companies are increasingly focusing on precision medicine and personalized therapies, where such molecules could offer tailored solutions for complex diseases. The compound's patent status and intellectual property landscape are also areas of active exploration, as they influence its commercial viability.

Looking ahead, the study of 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide is expected to yield valuable insights into its mechanism of action and therapeutic applications. Collaborative efforts between academia and industry will be crucial in advancing this research, with potential breakthroughs in drug discovery pipelines. As the scientific community continues to unravel its properties, this compound may well become a cornerstone in the development of next-generation pharmaceuticals.

In summary, 2-(1-{3-cyclopropyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)(methyl)aminoacetamide (CAS No. 2320148-27-2) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural features and potential pharmacological benefits make it a compound worth watching in the coming years. Whether you're a researcher, a clinician, or an investor, understanding its significance could provide a competitive edge in the fast-paced world of biomedical innovation.